Cas no 861206-68-0 (2-(3-METHYL-5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE)

• Product Name: 2-(3-METHYL-5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE
• CAS No: 861206-68-0
• MF: C₁₂H₉F₃N₄O
• MW: 282.221272230148
• MDL: MFCD03787307
• CID: 5232670
• Update Time: 2026-03-07

2-(3-METHYL-5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-(3-METHYL-5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE

• MDL： MFCD03787307
• Inchi： 1S/C12H9F3N4O/c1-8-17-18(6-5-16)11(20)19(8)10-4-2-3-9(7-10)12(13,14)15/h2-4,7H,6H2,1H3
• InChI Key： YBCMXNQIZHYOBN-UHFFFAOYSA-N
• SMILES： CC1N(C2C=C(C(F)(F)F)C=CC=2)C(=O)N(CC#N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(3-METHYL-5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE

Compound CAS No. 861206-68-0: 2-(3-METHYL-5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE

The compound with CAS No. 861206-68-0, named 2-(3-METHYL-5-OXO-4-[3-(TRIFLUOROMETHYL)PHENYL]-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)ACETONITRILE, is a highly specialized organic compound with a complex structure. This molecule belongs to the class of triazoles, which are widely recognized for their stability and versatility in various chemical applications. The triazole ring in this compound is substituted with a trifluoromethylphenyl group, a methyl group, and an oxo group, making it a unique derivative with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of this compound involves a series of carefully designed reactions. The core structure is built by forming the triazole ring through a cycloaddition reaction or via the Huisgen cycloaddition (click chemistry). The substitution pattern on the triazole ring is achieved through directed metallation or nucleophilic aromatic substitution. The presence of the trifluoromethylphenyl group introduces electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. The methyl group and oxo group further modulate the electronic properties of the compound, making it suitable for specific functional applications.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its ability to undergo further functionalization without compromising its core structure makes it an attractive candidate for drug discovery programs. For instance, researchers have explored its use in designing inhibitors for kinases and other enzyme targets. The trifluoromethylphenyl group has been shown to improve pharmacokinetic properties such as solubility and bioavailability, which are critical for drug candidates.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The triazole core is known to exhibit fungicidal activity, and the substitution pattern in this compound enhances its selectivity against various plant pathogens. Recent research has focused on optimizing its formulation to improve efficacy while reducing environmental impact.

The chemical properties of this compound are influenced by its unique structure. The triazole ring provides aromatic stability, while the trifluoromethylphenyl group introduces steric hindrance and electron-withdrawing effects. These properties make the compound resistant to hydrolysis under mild conditions but reactive under specific catalytic conditions. For example, it can undergo Suzuki-Miyaura coupling reactions to form biaryl structures or serve as a building block for more complex molecules.

From a synthetic chemistry perspective, this compound represents a milestone in the design of heterocyclic compounds with tailored functionalities. Its synthesis demonstrates the power of modern organic chemistry techniques in constructing complex molecules with high precision. The use of transition metal catalysts and microwave-assisted synthesis has enabled researchers to optimize reaction conditions for higher yields and better purity.

In conclusion, CAS No. 861206-68-0 represents a cutting-edge organic compound with significant potential in multiple fields. Its unique structure combines stability with reactivity, making it a valuable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and optimization strategies for this compound, it is poised to play an increasingly important role in modern chemical research.